1-methyl-2-(piperidin-2-yl)-1H-1,3-benzodiazole

• IUPAC Name: 1-methyl-2-piperidin-2-ylbenzimidazole
• InChI: InChI=1S/C13H17N3/c1-16-12-8-3-2-6-10(12)15-13(16)11-7-4-5-9-14-11/h2-3,6,8,11,14H,4-5,7,9H2,1H3
• InChI Key: OEHJWAIIVLBHJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CCCCN3
• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• CAS RN: 526183-20-0

Description

Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties. They are ubiquitous in many alkaloid natural products and drug candidates.

Synthesis Analysis

Piperidones are generally prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, or even 1 day. Various catalysts such as Ultrasound-Na2CO3, DIBAL-H, DABCO, NaHCO3, I2, BPH, Na/EtOH, K2CO3, TFA, TFSA, Et3N, Zn-Hg/HCl, Rh (acac) (C2H4)2, and NaOEt have been employed in these reactions.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

The Mannich base formation reaction is important for deriving piperidine-4-ones as a six-membered nitrogenous heterocyclic ketone and its derivatives. The biological properties of the ketones were also determined by their stereochemistry.

Scientific Research Applications

Medicinal Chemistry and Drug Design

The piperidine moiety in MPB plays a crucial role in drug development. Researchers have explored its potential as a scaffold for designing novel pharmaceuticals. Key aspects include:

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Agrochemicals

MPB derivatives might find applications in agriculture:

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Mechanism of Action

While specific information on the mechanism of action for “1-methyl-2-(piperidin-2-yl)-1H-1,3-benzodiazole” is not available, piperidone analogs have been bio-assayed for their varied activity. They possess antimicrobial, antitubercular, antioxidant, antitumor, cytotoxic, analgesic, anticancer, anti-HIV, and antiviral properties.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating active research in this area.